95-23-8

5-Amino-1,3-dihydro-2H-benzimidazol-2-one

In Stock

• CAS RN:
• 95-23-8

• Formula:
• C7H7N3O

• InChI:
• InChI=1S/C7H7N3O/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)

• InChIKey:
• BCXSVFBDMPSKPT-UHFFFAOYSA-N

• 5-Amino-1,3-dihydro-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.

Thiamine phosphoric acid ester

• CAS RN:
• 495-23-8

• Formula:
• C12H17N4O4PS

• InChI:
• InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)

• InChIKey:
• HZSAJDVWZRBGIF-UHFFFAOYSA-N

• Thiamine monophosphate, also known as thiamin phosphoric acid or monophosphothiaminum, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. Thiamine monophosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Thiamine monophosphate has been primarily detected in cerebrospinal fluid. Within the cell, thiamine monophosphate is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. Thiamine monophosphate exists in all eukaryotes, ranging from yeast to humans. Thiamine monophosphate participates in a number of enzymatic reactions. In particular, Thiamine monophosphate can be biosynthesized from thiamine pyrophosphate;  which is catalyzed by the enzyme cancer-related nuc...

N-(6-Methyl-1,3-benzothiazol-2-yl)-2-phenylcyclopropanecarboxamide

• CAS RN:
• 5695-23-8

• Formula:
• C18H16N2OS

• InChI:
• InChI=1S/C18H16N2OS/c1-11-7-8-15-16(9-11)22-18(19-15)20-17(21)14-10-13(14)12-5-3-2-4-6-12/h2-9,13-14H,10H2,1H3,(H,19,20,21)

• InChIKey:
• NESIPWZEOBVNIT-UHFFFAOYSA-N

• N-(6-Methyl-1,3-benzothiazol-2-yl)-2-phenylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C18H16N2OS and its molecular weight is 308.4g/mol. The purity is usually 95%.

ACETAMIDE, N-(s-TRIAZOLYL)-

In Stock

• CAS RN:
• 5295-23-8

• Formula:
• C4H6N4O

• InChI:
• InChI=1S/C4H6N4O/c1-3(9)7-4-5-2-6-8-4/h2H,1H3,(H2,5,6,7,8,9)

• InChIKey:
• REGWOMUKTJWBAW-UHFFFAOYSA-N

• ACETAMIDE, N-(s-TRIAZOLYL)- is a useful research compound. Its molecular formula is C4H6N4O and its molecular weight is 126.12 g/mol. The purity is usually 95%.

2-Nitro-3-phenylnaphthalene

In Stock

• CAS RN:
• 92795-23-8

• Formula:
• C16H11NO2

• InChI:
• InChI=1S/C16H11NO2/c18-17(19)16-11-14-9-5-4-8-13(14)10-15(16)12-6-2-1-3-7-12/h1-11H

• InChIKey:
• QBINDVOBMNKCIL-UHFFFAOYSA-N

• 2-Nitro-3-phenylnaphthalene is a useful research compound. Its molecular formula is C16H11NO2 and its molecular weight is 249.26 g/mol. The purity is usually 95%.

2-(Piperidin-1-yl)nicotinonitrile

In Stock

• CAS RN:
• 34595-23-8

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c12-9-10-5-4-6-13-11(10)14-7-2-1-3-8-14/h4-6H,1-3,7-8H2

• InChIKey:
• QSVJDHRFGUCEDC-UHFFFAOYSA-N

• 2-(Piperidin-1-yl)nicotinonitrile is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.

2-Methoxy-4-(trifluoromethoxy)aniline

In Stock

• CAS RN:
• 131395-23-8

• Formula:
• C8H8F3NO2

• InChI:
• InChI=1S/C8H8F3NO2/c1-13-7-4-5(2-3-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3

• InChIKey:
• UHSZMPDNKZEQRZ-UHFFFAOYSA-N

• 2-Methoxy-4-(trifluoromethoxy)aniline is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.152. The purity is usually 95%.

1-(2-methoxyphenyl)-5-oxo-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-23-8

• Formula:
• C20H19N5O3S2

• InChI:
• InChI=1S/C20H19N5O3S2/c1-28-16-8-3-2-7-15(16)25-11-13(10-17(25)26)18(27)22-19-23-24-20(30-19)29-12-14-6-4-5-9-21-14/h2-9,13H,10-12H2,1H3,(H,22,23,27)

• InChIKey:
• ICQRDOHGTBOUQR-UHFFFAOYSA-N

• 1-(2-methoxyphenyl)-5-oxo-N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O3S2 and its molecular weight is 441.52. The purity is usually 95%.

N-(2-(6-((4-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872995-23-8

• Formula:
• C22H20ClN5OS

• InChI:
• InChI=1S/C22H20ClN5OS/c1-15-2-6-17(7-3-15)22(29)24-13-12-20-26-25-19-10-11-21(27-28(19)20)30-14-16-4-8-18(23)9-5-16/h2-11H,12-14H2,1H3,(H,24,29)

• InChIKey:
• PTFIRDAEFWDBAA-UHFFFAOYSA-N

• N-(2-(6-((4-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H20ClN5OS and its molecular weight is 437.95. The purity is usually 95%.

2-bromo-N-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)benzamide

In Stock

• CAS RN:
• 893995-23-8

• Formula:
• C19H17BrN2OS

• InChI:
• InChI=1S/C19H17BrN2OS/c1-13-17(24-19(22-13)14-7-3-2-4-8-14)11-12-21-18(23)15-9-5-6-10-16(15)20/h2-10H,11-12H2,1H3,(H,21,23)

• InChIKey:
• PYFGYMIMFVLLIR-UHFFFAOYSA-N

• 2-bromo-N-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H17BrN2OS and its molecular weight is 401.32. The purity is usually 95%.

3-[(1R)-1-(2-chlorophenyl)ethoxy]-5-[6-(1-methylpiperidin-4-yl)oxybenzimidazol-1-yl]thiophene-2-carboxamide

In Stock

• CAS RN:
• 929095-23-8

• Formula:
• C26H27ClN4O3S

• InChI:
• InChI=1S/C26H27ClN4O3S/c1-16(19-5-3-4-6-20(19)27)33-23-14-24(35-25(23)26(28)32)31-15-29-21-8-7-18(13-22(21)31)34-17-9-11-30(2)12-10-17/h3-8,13-17H,9-12H2,1-2H3,(H2,28,32)/t16-/m1/s1

• InChIKey:
• GILNGUYOGYOZMP-MRXNPFEDSA-N

• GSK579289A is an inhibitor of polo-like kinase 1 (Plk1;  IC50 = 2 nM). It is selective for Plk1 over Plk3 (IC50 = 630 nM). GSK579289A inhibits proliferation of HCT116 cells (IC50 = 11 nM).
  GSK579289A is a benzimidazole thiophene inhibitor.
  

2-(6-(benzyloxy)-1H-indol-1-yl)ethanamine

In Stock

• CAS RN:
• 1158495-23-8

• Formula:
• C17H18N2O

• InChI:
• InChI=1S/C17H18N2O/c18-9-11-19-10-8-15-6-7-16(12-17(15)19)20-13-14-4-2-1-3-5-14/h1-8,10,12H,9,11,13,18H2

• InChIKey:
• HJSOWQOKIYYRIH-UHFFFAOYSA-N

• 2-(6-(benzyloxy)-1H-indol-1-yl)ethanamine is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.344. The purity is usually 95%.

N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(4-methoxyphenyl)propanamide

In Stock

• CAS RN:
• 1797695-23-8

• Formula:
• C22H31NO3

• InChI:
• InChI=1S/C22H31NO3/c1-25-20-6-3-15(4-7-20)5-8-21(24)23-14-22(26-2)18-10-16-9-17(12-18)13-19(22)11-16/h3-4,6-7,16-19H,5,8-14H2,1-2H3,(H,23,24)

• InChIKey:
• YSNNLAMEGBJRSS-UHFFFAOYSA-N

• N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C22H31NO3 and its molecular weight is 357.494. The purity is usually 95%.

4-Cyclopropyl-6-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379995-23-8

• Formula:
• C22H27N7O

• InChI:
• InChI=1S/C22H27N7O/c1-15-9-16(2)29(27-15)21-11-22(26-14-25-21)30-12-17-5-7-28(8-6-17)20-10-19(18-3-4-18)23-13-24-20/h9-11,13-14,17-18H,3-8,12H2,1-2H3

• InChIKey:
• JZFOYILQAFTVIC-UHFFFAOYSA-N

• 4-Cyclopropyl-6-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C22H27N7O and its molecular weight is 405.506. The purity is usually 95%.

(1S,5R,6S,7R)-2-Azabicyclo[3.2.1]octane-6,7-diol;hydrochloride

In Stock

• CAS RN:
• 2418595-23-8

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c9-6-4-1-2-8-5(3-4)7(6)10;/h4-10H,1-3H2;1H/t4-,5+,6+,7-;/m1./s1

• InChIKey:
• SNZSZXWGQWVHPZ-BZUDZRPRSA-N

• (1S,5R,6S,7R)-2-Azabicyclo[3.2.1]octane-6,7-diol;hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64. The purity is usually 95%.

S-(2,5-Dimethylbenzene)-L-cysteine

Usually In Stock

• CAS RN:
• 1331895-23-8

• Formula:
• C11H15NO2S

• InChI:
• InChI=1S/C11H15NO2S/c1-7-3-4-8(2)10(5-7)15-6-9(12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)/t9-/m0/s1

• InChIKey:
• RVIJBOOOWCCQCK-VIFPVBQESA-N

• S-(2,5-Dimethylbenzene)-L-cysteine, also known as S-(2,5-Dimethylbenzene)-L-cysteine, is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.306. The purity is usually 95%.